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Description
2-Cyclopropyl-5-ethynylthiophene is a specialty heterocyclic building block designed for advanced research and development. This compound features a unique molecular architecture that combines a electron-rich thiophene core with a constrained cyclopropyl ring and a terminal ethynyl group. This structure makes it a valuable scaffold in medicinal chemistry for the synthesis of novel bioactive molecules, particularly in the exploration of allosteric modulators for protein targets such as G-protein coupled receptors (GPCRs). The terminal alkyne functionality also makes it a suitable reactant in metal-catalyzed cross-coupling reactions, including the Sonogashira reaction, and click chemistry applications for constructing more complex molecular architectures. Researchers utilize this compound primarily as a key intermediate in the synthesis of potential therapeutic agents and functional materials. This product is intended for research purposes only and is not classified as a drug, food additive, or cosmetic. It is strictly for use in a laboratory setting by qualified professionals and is not for human or veterinary diagnostic or therapeutic use. Applications: • Pharmaceutical Research: Serves as a core scaffold in the design and synthesis of new chemical entities for biological screening. The 2-aminothiophene core is a known privileged structure in drug discovery. • Chemical Synthesis: Acts as a versatile synthetic intermediate. The reactive ethynyl group allows for further functionalization to create diverse compound libraries. • Materials Science: Used in the development of organic electronic materials due to the conductive properties of the thiophene ring. Handling and Storage: Store in a cool, dry place. Keep the container tightly sealed under an inert atmosphere.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
